Cas no 896327-07-4 (N-(2,4-dimethoxyphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide)

N-(2,4-dimethoxyphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide is a specialized heterocyclic compound featuring a pyridotriazine core linked to a dimethoxyphenylacetamide moiety via a sulfanyl bridge. This structure confers potential utility in medicinal chemistry and pharmaceutical research, particularly as a scaffold for developing enzyme inhibitors or bioactive agents. The presence of the 2,4-dimethoxyphenyl group may enhance solubility and binding affinity, while the sulfanylacetamide linkage offers versatility for further derivatization. Its unique combination of functional groups makes it a promising intermediate for targeted drug discovery, particularly in areas requiring modulation of triazine-related biological pathways. The compound's stability and synthetic accessibility further support its investigational use.
N-(2,4-dimethoxyphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide structure
896327-07-4 structure
Product Name:N-(2,4-dimethoxyphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide
CAS No:896327-07-4
MF:C17H16N4O4S
MW:372.398342132568
CID:6602346
PubChem ID:7256629
Update Time:2025-11-01

N-(2,4-dimethoxyphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2,4-dimethoxyphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide
    • N-(2,4-dimethoxyphenyl)-2-(4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide
    • Acetamide, N-(2,4-dimethoxyphenyl)-2-[(4-oxo-4H-pyrido[1,2-a]-1,3,5-triazin-2-yl)thio]-
    • N-(2,4-dimethoxyphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide
    • AKOS024658788
    • SR-01000022052-1
    • N-(2,4-dimethoxyphenyl)-2-((4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl)thio)acetamide
    • 896327-07-4
    • SR-01000022052
    • F2543-0048
    • Inchi: 1S/C17H16N4O4S/c1-24-11-6-7-12(13(9-11)25-2)18-15(22)10-26-16-19-14-5-3-4-8-21(14)17(23)20-16/h3-9H,10H2,1-2H3,(H,18,22)
    • InChI Key: YFXHJHCZGYRQSX-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(OC)C=C1OC)(=O)CSC1=NC(=O)N2C=CC=CC2=N1

Computed Properties

  • Exact Mass: 372.08922618g/mol
  • Monoisotopic Mass: 372.08922618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 688
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • Density: 1.40±0.1 g/cm3(Predicted)
  • pka: 11.59±0.70(Predicted)

N-(2,4-dimethoxyphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide Pricemore >>

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N-(2,4-dimethoxyphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide Related Literature

Additional information on N-(2,4-dimethoxyphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide

Comprehensive Analysis of N-(2,4-dimethoxyphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide (CAS No. 896327-07-4)

N-(2,4-dimethoxyphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide (CAS No. 896327-07-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of heterocyclic acetamide derivatives, which are known for their diverse biological activities. The presence of a pyrido[1,2-a][1,3,5]triazine core and a dimethoxyphenyl moiety makes it a promising candidate for further exploration in drug discovery and development.

In recent years, researchers have focused on the synthesis and evaluation of sulfanyl acetamide derivatives due to their potential as enzyme inhibitors and therapeutic agents. The compound 896327-07-4 stands out because of its multi-functional groups, including the sulfanyl bridge and the acetamide linkage, which contribute to its stability and reactivity. These features make it a subject of interest for studies targeting kinase inhibition, anti-inflammatory activity, and antimicrobial properties—topics frequently searched in academic and industrial databases.

The pyrido[1,2-a][1,3,5]triazine scaffold, a key component of this compound, is often associated with pharmacological relevance. Recent trends in drug development highlight the demand for novel heterocyclic compounds that can address challenges like drug resistance and specificity. For instance, users searching for "new kinase inhibitors 2024" or "heterocyclic compounds for cancer research" may find 896327-07-4 particularly relevant due to its structural similarity to known bioactive molecules.

From a synthetic chemistry perspective, the preparation of N-(2,4-dimethoxyphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide involves multi-step reactions, including condensation, cyclization, and sulfanylation. These methods are often optimized to improve yield and purity, which are critical for industrial-scale production. Researchers and manufacturers frequently search for "efficient synthesis of sulfanyl acetamides" or "CAS 896327-07-4 synthesis protocol," reflecting the practical demand for scalable and cost-effective processes.

Another area of interest is the compound's potential role in green chemistry and sustainable drug development. With growing awareness of environmental impact, scientists are exploring eco-friendly synthetic routes for compounds like 896327-07-4. Searches such as "green synthesis of heterocyclic acetamides" or "biodegradable pharmaceutical intermediates" align with this trend, emphasizing the need for innovative approaches in chemical research.

In conclusion, N-(2,4-dimethoxyphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide (CAS No. 896327-07-4) represents a compelling area of study due to its structural complexity and potential applications. Its relevance to drug discovery, enzyme inhibition, and sustainable chemistry makes it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound may pave the way for breakthroughs in medicinal chemistry and beyond.

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